N-(3,4-Dimethoxyphenyl)-2-{[2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H29N3O5S/c1-17-6-8-18(9-7-17)26-28(31-27(30-26)19-10-12-21(33-2)23(14-19)35-4)37-16-25(32)29-20-11-13-22(34-3)24(15-20)36-5/h6-15H,16H2,1-5H3,(H,29,32)(H,30,31)
• InChI Key: MTTQMJXVQVRTCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=C(C=C3)OC)OC)SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H29N3O5S
• Molecular Weight: 519.6 g/mol

Description

N-(3,4-Dimethoxyphenyl)-2-{[2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-YL]sulfanyl}acetamide is a useful research compound. Its molecular formula is C28H29N3O5S and its molecular weight is 519.62. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Related Compounds

Research on related compounds, such as acetamide and its derivatives, provides insights into the biological consequences of exposure to these chemicals. Kennedy (2001) reviewed the toxicology of acetamide and related compounds, highlighting the commercial importance and the biological responses which vary both qualitatively and quantitatively among these chemicals. The review suggests that the biological effects of such compounds, including potential therapeutic applications or toxicological risks, depend on their chemical structure and usage (Kennedy, 2001).

Mechanisms of Chemical Reactions and Degradation

The study of chemical reactions and degradation mechanisms of similar compounds can offer valuable insights into their stability, reactivity, and potential environmental impact. For example, the acidolysis of lignin model compounds has been investigated to understand the cleavage mechanisms of the β-O-4 bond, a prevalent linkage in lignin, which could inform the degradation pathways of structurally related acetamides (Yokoyama, 2015).

Advanced Oxidation Processes for Environmental Protection

The removal of acetaminophen, a compound structurally related to acetamides, from water through advanced oxidation processes (AOPs) has been reviewed, indicating the potential environmental applications of understanding and controlling the degradation of such compounds. This work discusses kinetics, mechanisms, and by-products of AOPs, which could be relevant for the environmental management of similar chemical compounds (Qutob et al., 2022).